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Compound of Interest

Compound Name: 3-Chloro-5-nitropyridin-4-amine

Cat. No.: B582036

An In-depth Technical Guide to the Physicochemical Properties of 3-Chloro-5-nitropyridin-4-
amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available physicochemical properties
of 3-Chloro-5-nitropyridin-4-amine, with a focus on its melting point and solubility. This
document is intended to serve as a valuable resource for professionals in research and
development who are utilizing this compound in their work.

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 3-Chloro-5-
nitropyridin-4-amine.
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Property Value Source
CAS Number 89284-28-6 [1][2]
Molecular Formula C5H4CIN302 [1][2]
Molecular Weight 173.56 g/mol [11[2]
Melting Point 181 °C [1][2]
Boiling Point 323 °C [1][2]
Density 1.596 g/cm3 [1112]
pKa (Predicted) 290+0.24 [11[2]
Solubility Data not available N/A

Note: Solubility data for 3-Chloro-5-nitropyridin-4-amine in common solvents is not readily
available in the public domain based on a comprehensive literature search. A general protocol
for determining solubility is provided in Section 2.2.

Experimental Protocols

Detailed methodologies for the determination of melting point and solubility are provided below.
These protocols are based on standard laboratory practices.

Melting Point Determination

The melting point of a crystalline solid can be determined with high accuracy using a digital
melting point apparatus.

Objective: To determine the melting point range of a pure crystalline solid.
Materials and Equipment:

e 3-Chloro-5-nitropyridin-4-amine sample

e Capillary tubes (sealed at one end)

 Digital melting point apparatus (e.g., Mel-Temp)
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e Mortar and pestle

e Spatula

Procedure:

e Sample Preparation:

o Place a small amount of the crystalline 3-Chloro-5-nitropyridin-4-amine on a clean, dry
watch glass.

o If the crystals are large, gently grind them into a fine powder using a mortar and pestle.

o Press the open end of a capillary tube into the powdered sample until a small amount of
the solid is packed into the tube.

o Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end.
The packed sample height should be approximately 2-3 mm.

e Measurement:
o Place the packed capillary tube into the heating block of the melting point apparatus.

o Set a heating rate of approximately 10-15 °C per minute for a preliminary rapid
determination to identify an approximate melting range.

o Allow the apparatus to cool to at least 20 °C below the approximate melting point.
o Insert a new sample and set the heating rate to a slow 1-2 °C per minute.
o Observe the sample through the magnifying lens.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Continue heating and record the temperature at which the last crystal melts (the end of the
melting range).
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o Data Analysis:

o The melting point is reported as a range from the temperature of initial melting to the
temperature of complete melting. For a pure compound, this range should be narrow
(typically within 1-2 °C).

Solubility Determination (Shake-Flask Method)

This protocol describes a standard method for determining the equilibrium solubility of a
compound in a given solvent.

Objective: To determine the solubility of 3-Chloro-5-nitropyridin-4-amine in a specific solvent
at a controlled temperature.

Materials and Equipment:

e 3-Chloro-5-nitropyridin-4-amine sample

o Selected solvent (e.g., water, ethanol, DMSO, acetone)
e Analytical balance

 Vials with screw caps

e Thermostatic shaker or water bath

e Centrifuge

o Syringe filters (e.g., 0.45 um PTFE)

o Volumetric flasks and pipettes

e Analytical instrument for quantification (e.g., HPLC-UV, UV-Vis spectrophotometer)
Procedure:

e Sample Preparation:
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o Add an excess amount of 3-Chloro-5-nitropyridin-4-amine to a vial containing a known
volume of the desired solvent. The presence of undissolved solid is essential to ensure
saturation.

o Seal the vial tightly to prevent solvent evaporation.

o Equilibration:
o Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

o Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is
reached.

e Sample Separation:

o After equilibration, allow the vial to stand undisturbed at the set temperature for a short
period to allow the excess solid to settle.

o Carefully withdraw a sample of the supernatant using a syringe.

o Immediately filter the sample through a syringe filter into a clean vial to remove all
undissolved particles.

e Quantification:

o Accurately dilute the filtered saturated solution with the same solvent to a concentration
that falls within the linear range of a pre-established calibration curve.

o Analyze the concentration of the diluted solution using a suitable analytical method (e.g.,
HPLC-UV).

o Calculate the original concentration of the saturated solution by accounting for the dilution
factor.

o Data Reporting:

o Solubility is typically reported in units such as mg/mL or g/L at the specified temperature.
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Synthesis Workflow

While specific signaling pathways involving 3-Chloro-5-nitropyridin-4-amine are not
prominently documented, its synthesis is of significant interest to researchers. Below is a
logical workflow for a plausible synthesis of 3-Chloro-5-nitropyridin-4-amine, based on
analogous chemical reactions.

3,4-Dichloro-5-nitropyridine

Nucleophilic Aromatic ron e Purification
Substituion (SNAY) 3-Chloro-5-nitropyridin-4-amine o LT (o P o
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Caption: Plausible synthesis of 3-Chloro-5-nitropyridin-4-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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